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Introduction
Teicoplanin is a glycopeptide antibiotic used in the treatment of serious infections caused by

Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and

Enterococcus species.[1][2] It is a complex mixture of several compounds, with five major

components designated Teicoplanin A2-1 through A2-5.[3][4] These components share the

same core glycopeptide structure but differ in the acyl side chains. Teicoplanin A2-3 is one of

these major components. For the purposes of standard antimicrobial susceptibility testing

(AST), the teicoplanin complex is tested as a whole. These application notes provide detailed

protocols and data for the use of teicoplanin in AST.

Teicoplanin exerts its bactericidal effect by inhibiting the synthesis of the bacterial cell wall.[1][4]

It binds with high affinity to the D-alanyl-D-alanine (D-Ala-D-Ala) termini of peptidoglycan

precursors, which are essential building blocks of the cell wall.[1][4][5] This binding sterically

hinders the transglycosylation and transpeptidation reactions, preventing the polymerization

and cross-linking of peptidoglycan chains.[1][5] The disruption of cell wall integrity leads to cell

lysis and bacterial death.[1]
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The following tables summarize the minimum inhibitory concentration (MIC) and disk diffusion

zone diameter breakpoints for teicoplanin against select Gram-positive organisms as

recommended by the Clinical and Laboratory Standards Institute (CLSI) and the European

Committee on Antimicrobial Susceptibility Testing (EUCAST).

Organism Method
Disk
Content

Suscepti
ble (S)

Intermedi
ate (I)

Resistant
(R)

Referenc
e

Staphyloco

ccus

aureus

Disk

Diffusion
30 µg ≥ 14 mm 11 - 13 mm ≤ 10 mm [6][7]

MIC - ≤ 8 µg/mL 16 µg/mL ≥ 32 µg/mL [6][8]

Enterococc

us faecalis

Disk

Diffusion
30 µg ≥ 14 mm 11 - 13 mm ≤ 10 mm [7]

MIC - ≤ 8 µg/mL 16 µg/mL ≥ 32 µg/mL

Staphyloco

ccus

aureus

(EUCAST)

MIC - ≤ 2 mg/L - > 2 mg/L [9]

Note: Interpretive criteria can be subject to updates. Always refer to the latest versions of CLSI

and EUCAST guidelines.[10][11][12][13]

Table 2: Quality Control (QC) Ranges for Teicoplanin
AST
Performing routine quality control is essential to ensure the accuracy and reproducibility of AST

results. The following are the recommended QC ranges for teicoplanin testing using standard

reference strains.
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QC Strain Method Disk Content
Acceptable
Range

Reference

Staphylococcus

aureusATCC®

25923™

Disk Diffusion 30 µg 15 - 19 mm [7][14]

Staphylococcus

aureusATCC®

29213™

Broth

Microdilution

(MIC)

- 0.12 - 0.5 µg/mL [7][14]

Enterococcus

faecalisATCC®

29212™

Broth

Microdilution

(MIC)

-
0.06 - 0.25

µg/mL
[7][14]

Experimental Protocols
Protocol 1: Broth Microdilution for Minimum Inhibitory
Concentration (MIC) Determination
This method determines the lowest concentration of an antimicrobial agent that prevents the

visible growth of a microorganism in a broth dilution series.

Materials:

Teicoplanin A2-3 analytical standard

Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Quality control strains (S. aureus ATCC® 29213™, E. faecalis ATCC® 29212™)

Incubator (35°C ± 2°C)

Plate reader or manual reading mirror
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Procedure:

Prepare Teicoplanin Stock Solution: Prepare a stock solution of teicoplanin in a suitable

solvent (e.g., water) at a concentration of 1280 µg/mL.

Prepare Serial Dilutions: In a 96-well plate, perform serial two-fold dilutions of the teicoplanin

stock solution in CAMHB to achieve a final concentration range (e.g., 64 µg/mL to 0.03

µg/mL).

Prepare Bacterial Inoculum: From a pure culture, suspend 4-5 colonies in sterile saline and

adjust the turbidity to match a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).

[15] Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5

x 10⁵ CFU/mL in each well.

Inoculate Microtiter Plates: Add the standardized bacterial inoculum to each well of the

microtiter plate containing the teicoplanin dilutions. Include a growth control well (inoculum

without antibiotic) and a sterility control well (broth only).

Incubation: Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results: The MIC is the lowest concentration of teicoplanin at which there is no

visible growth of the organism.

Protocol 2: Kirby-Bauer Disk Diffusion Susceptibility
Test
This is a qualitative method used to determine the susceptibility of bacteria to antimicrobial

agents based on the size of the zone of growth inhibition around a disk impregnated with the

antibiotic.[15]

Materials:

Teicoplanin disks (30 µg)

Mueller-Hinton Agar (MHA) plates (4 mm depth)

Bacterial inoculum standardized to 0.5 McFarland turbidity
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Sterile cotton swabs

Quality control strain (S. aureus ATCC® 25923™)

Incubator (35°C ± 2°C)

Ruler or caliper

Procedure:

Prepare Bacterial Inoculum: Prepare the inoculum as described in Protocol 1, step 3.

Inoculate Agar Plate: Within 15 minutes of adjusting the turbidity, dip a sterile cotton swab

into the bacterial suspension and remove excess fluid by pressing it against the inside of the

tube.[15] Swab the entire surface of the MHA plate three times, rotating the plate

approximately 60 degrees after each application to ensure even distribution.[16]

Apply Antibiotic Disks: Aseptically apply the teicoplanin disk to the surface of the inoculated

agar plate. Ensure the disk is in firm contact with the agar.

Incubation: Invert the plates and incubate at 35°C ± 2°C for 16-20 hours.

Measure Zones of Inhibition: After incubation, measure the diameter of the zone of complete

growth inhibition around the teicoplanin disk to the nearest millimeter.

Interpret Results: Compare the measured zone diameter to the established breakpoints

(Table 1) to determine if the organism is susceptible, intermediate, or resistant.
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Caption: Mechanism of action of Teicoplanin.
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Caption: General workflow for antimicrobial susceptibility testing.
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Caption: Logical flow for interpreting AST results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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